Cas no 762250-45-3 (4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide)

• Product Name: 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide
• CAS No: 762250-45-3
• MF: C₂₂H₂₂N₂O₄S
• MW: 410.486084461212
• CID: 6284317
• PubChem ID: 2084993
• Update Time: 2025-05-26

4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide
• AB00725874-01
• F1302-0197
• DTXSID101332649
• 762250-45-3
• MLS002245917
• 4-[ethyl(phenyl)sulfamoyl]-N-(2-methoxyphenyl)benzamide
• CHEMBL1724643
• 4-(N-ethyl-N-phenylsulfamoyl)-N-(2-methoxyphenyl)benzamide
• Z27797785
• AKOS001040094
• HMS3081C12
• SMR001309548

• Inchi： 1S/C22H22N2O4S/c1-3-24(18-9-5-4-6-10-18)29(26,27)19-15-13-17(14-16-19)22(25)23-20-11-7-8-12-21(20)28-2/h4-16H,3H2,1-2H3,(H,23,25)
• InChI Key： BYVIYRDYWBTFHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=CC=2OC)=O)=CC=1)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 410.13002836g/mol
• Monoisotopic Mass: 410.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide

Comprehensive Overview of 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide (CAS No. 762250-45-3)

4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide (CAS No. 762250-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its sulfamoyl and benzamide functional groups, is often studied for its role in drug development and biochemical interactions. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further exploration in therapeutic contexts.

The chemical structure of 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide includes a phenyl ring attached to a sulfamoyl group, which is further linked to a benzamide moiety. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the methoxy group on the phenyl ring enhances its solubility and potential for targeted drug delivery, a topic of high interest in modern pharmacology.

In recent years, the demand for sulfonamide-based compounds like 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide has increased due to their versatility in medicinal chemistry. These compounds are often explored for their anti-inflammatory and antimicrobial properties, aligning with current trends in combating antibiotic resistance. The compound’s CAS No. 762250-45-3 is frequently searched in academic databases, reflecting its relevance in ongoing research.

Another area of interest is the compound’s potential role in enzyme inhibition. Studies suggest that 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide may interact with specific enzymes involved in metabolic pathways, offering insights into personalized medicine. This aligns with the growing focus on precision healthcare, where tailored treatments are developed based on individual biochemical profiles.

From a synthetic perspective, the compound’s sulfamoyl group is a key feature that facilitates its use in peptide coupling and other organic transformations. Its stability under various conditions makes it a reliable building block for more complex molecules. Researchers often highlight its low toxicity and high yield in synthesis, which are critical factors in industrial applications.

The 2-methoxyphenyl moiety in 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide also contributes to its lipophilicity, a property that enhances its absorption in biological systems. This characteristic is particularly valuable in drug formulation, where bioavailability is a major concern. As such, the compound is frequently referenced in discussions about novel drug delivery systems.

In the context of green chemistry, 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide is noted for its compatibility with sustainable synthesis methods. Researchers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing.

Overall, 4-ethyl(phenyl)sulfamoyl-N-(2-methoxyphenyl)benzamide (CAS No. 762250-45-3) represents a promising area of study in both academic and industrial settings. Its multifaceted applications, from drug development to sustainable chemistry, underscore its importance in contemporary science. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in healthcare and environmental sustainability.